Cas no 894021-86-4 (1-(5-chloro-2-methylphenyl)-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(5-chloro-2-methylphenyl)-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894021-86-4
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 5515355
• PubChem ID: 18564153
• Update Time: 2025-08-03

1-(5-chloro-2-methylphenyl)-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea
• 894021-86-4
• F2024-0454
• AKOS024622945
• 1-(5-chloro-2-methylphenyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(5-chloro-2-methylphenyl)-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H20ClN3O2/c1-12-3-7-16(8-4-12)23-11-15(10-18(23)24)21-19(25)22-17-9-14(20)6-5-13(17)2/h3-9,15H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key： YOFGRNFHVNPZAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(NC1CC(N(C2C=CC(C)=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 357.1244046g/mol
• Monoisotopic Mass: 357.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(5-chloro-2-methylphenyl)-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea

1-(5-Chloro-2-Methylphenyl)-3-(1-(4-Methylphenyl)-5-Oxopyrrolidin-3-yl)Urea (CAS No. 894021-86-4): A Comprehensive Overview

1-(5-Chloro-2-Methylphenyl)-3-(1-(4-Methylphenyl)-5-Oxopyrrolidin-3-yl)Urea, commonly referred to by its CAS number 894021-86-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a urea moiety with substituted phenyl groups and a pyrrolidinone ring. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of CAS No. 894021-86-4 is notable for its biphenyl system, where two aromatic rings are connected through a urea linkage. The 5-chloro-2-methylphenyl group introduces electronic and steric effects that influence the compound's reactivity and stability. Similarly, the 4-methylphenyl group attached to the pyrrolidinone ring adds further complexity to the molecule, enhancing its potential for interactions in biological systems. The pyrrolidinone moiety, a five-membered lactam ring, contributes to the compound's rigidity and may play a role in modulating pharmacokinetic properties.

Recent studies have focused on the synthesis of CAS No. 894021-86-4 using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. For instance, researchers have successfully employed palladium-catalyzed Suzuki-Miyaura coupling reactions to construct the biphenyl system efficiently. Such innovations highlight the importance of sustainable chemistry practices in modern drug discovery and material science.

The application of CAS No. 894021-86-4 spans across multiple domains, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical sector, this compound has shown promise as a lead molecule for developing novel therapeutics targeting various diseases. Its structural features make it an ideal candidate for exploring interactions with biological macromolecules such as enzymes and receptors. For example, recent computational studies have demonstrated that CAS No. 894021-86-4 exhibits potential binding affinity towards kinases, suggesting its role in kinase inhibition studies.

In addition to its therapeutic applications, CAS No. 894021-86-4 has also been investigated for its use in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to interact with specific biological targets makes it a valuable asset in crop protection technologies. Furthermore, the compound's stability under various environmental conditions has been evaluated, revealing its suitability for outdoor applications without significant degradation.

From an environmental standpoint, understanding the fate and transport of CAS No. 894021-86-4 is crucial for assessing its impact on ecosystems. Recent eco-toxicological studies have focused on determining its bioaccumulation potential and degradation pathways under aerobic and anaerobic conditions. These studies have provided valuable insights into designing environmentally friendly chemical formulations that minimize ecological risks.

In conclusion, CAS No. 894021-86-4 (1-(5-Chloro-2-Methylphenyl)-3-(1-(4-Methylphenyl)-5-Oxopyrrolidin-3-yliUrea) stands as a testament to the advancements in modern synthetic chemistry and materials science. Its unique structure, versatile applications, and eco-friendly synthesis methods position it as a key player in future innovations across multiple industries.